SR 2640 hydrochloride SR 2640 hydrochloride SR 2640 hydrochloride(cas 146662-42-2) is  a potent and selective competitive leukotriene D4 and E4 receptor antagonist. Inhibits LTD4- but not histamine-induced guinea pig ileum and trachea contraction (pA2 = 8.7). Also inhibits LTD4-attenuation of human PMN chemotaxis. Orally active in vivo.
Brand Name: Vulcanchem
CAS No.: 146662-42-2
VCID: VC0004409
InChI: InChI=1S/C23H18N2O3.ClH/c26-23(27)20-9-2-4-11-22(20)24-17-7-5-8-19(14-17)28-15-18-13-12-16-6-1-3-10-21(16)25-18;/h1-14,24H,15H2,(H,26,27);1H
SMILES: C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=CC(=C3)NC4=CC=CC=C4C(=O)O.Cl
Molecular Formula: C23H19ClN2O3
Molecular Weight: 406.866

SR 2640 hydrochloride

CAS No.: 146662-42-2

Inhibitors

VCID: VC0004409

Molecular Formula: C23H19ClN2O3

Molecular Weight: 406.866

SR 2640 hydrochloride - 146662-42-2

CAS No. 146662-42-2
Product Name SR 2640 hydrochloride
Molecular Formula C23H19ClN2O3
Molecular Weight 406.866
IUPAC Name 2-[3-(quinolin-2-ylmethoxy)anilino]benzoic acid;hydrochloride
Standard InChI InChI=1S/C23H18N2O3.ClH/c26-23(27)20-9-2-4-11-22(20)24-17-7-5-8-19(14-17)28-15-18-13-12-16-6-1-3-10-21(16)25-18;/h1-14,24H,15H2,(H,26,27);1H
Standard InChIKey KDSYWFCTUKABKE-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=CC(=C3)NC4=CC=CC=C4C(=O)O.Cl
Description SR 2640 hydrochloride(cas 146662-42-2) is  a potent and selective competitive leukotriene D4 and E4 receptor antagonist. Inhibits LTD4- but not histamine-induced guinea pig ileum and trachea contraction (pA2 = 8.7). Also inhibits LTD4-attenuation of human PMN chemotaxis. Orally active in vivo.
Synonyms 2-[[3-(2-Quinolinylmethoxy)phenyl]amino]benzoic acid hydrochloride
Reference 1: Frølund L, Madsen F, Nielsen J. Reproducibility of leukotriene D4 inhalation
challenge in asthmatics. Effect of a novel leukotriene D4/E4-antagonist (SR 2640)
on leukotriene D4-induced bronchoconstriction. Allergy. 1991 Jul;46(5):355-61.
PubMed PMID: 1928658.


2: Nielsen OH, Ahnfelt-Rønne I, Thomsen MK, Kissmeyer AM, Langholz E. Effect of
the leukotriene LTD4/LTE4 antagonist, SR 2640, in ulcerative colitis: an open
clinical study. Prostaglandins Leukot Essent Fatty Acids. 1991 Mar;42(3):181-4.
PubMed PMID: 1677467.
PubChem Compound 45073453
Last Modified Nov 11 2021
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